Cas no 4430-36-8 (Erucin)
Erucin structure
Product Name:Erucin
Erucin Chemical and Physical Properties
Names and Identifiers
-
- Butane,1-isothiocyanato-4-(methylthio)-
- 4-(Methylthiol)-1-(isothiocyanato)butane
- 1-isothiocyanato-4-methylsulfanylbutane
- 4-(Methylthiol)-1-(i
- Erucin
- 1-isothiocyanato-4-methylthiobutane
- 4-methylthiobutyl isothiocyanate
- CHEBI:180130
- Q27275769
- CTE370DL3U
- AR1G3839
- 4-(METHYLTHIO)BUTYL ISOTHIOCYANATE [FHFI]
- 4-(Methylthio)butyl isothiocyanate
- SCHEMBL435774
- NS00122221
- BDBM50104737
- AT33616
- Isothiocyanic acid, 4-(methylthio)butyl ester
- FEMA NO. 4414
- AKOS006278172
- 1-isothiocyanato-4-(methylthio)-butane
- 4430-36-8
- (4-isothiocyanatobutyl)(methyl)sulfane
- CCRIS9056
- UNII-CTE370DL3U
- Butane, 1-isothiocyanato-4-(methylthio)-
- CCRIS-9056
- CS-0081434
- AR 1G3839
- CCRIS 9056
- E1455
- CHEMBL2151143
- 1-isothiocyanato-4-(methylsulfanyl)butane
- DTXSID80196117
- 1-isothiocyanato-4-methylsulanylbutane
- FT-0672238
- erucin;1-isothiocyanato-4-(methylthio)butane
- AR-1G3839
- HY-121323
- DTXCID90118608
- DA-49734
- MFCD01656048
- 1-Isothiocyanato-4-(methylsulphanyl)butane
- 4-methyl thiobutyl isothiocyanate
- CCRIS 9056(Erucin)?
-
- Inchi： 1S/C6H11NS2/c1-9-5-3-2-4-7-6-8/h2-5H2,1H3
- InChI Key： IHQDGXUYTSZGOG-UHFFFAOYSA-N
- SMILES： S(C)CCCCN=C=S
Computed Properties
- Exact Mass: 161.03300
- Monoisotopic Mass: 161.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 97.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.8A^2
- XLogP3: 3
Experimental Properties
- Density: 1.03
- Boiling Point: 90-92°C/0.6 Torr
- Flash Point: 105.4°C
- Refractive Index: 1.53
- PSA: 69.75000
- LogP: 2.23240
- FEMA: 4414 | 4-(METHYLTHIO)BUTYL ISOTHIOCYANATE
Erucin Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Erucin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC33443-100 mg |
CCRIS 9056(Erucin) |
4430-36-8 | >98% | 100mg |
$650.0 | 2022-03-01 | |
| DC Chemicals | DC33443-250 mg |
CCRIS 9056(Erucin) |
4430-36-8 | >98% | 250mg |
$1100.0 | 2022-03-01 | |
| DC Chemicals | DC33443-1g |
CCRIS 9056(Erucin) |
4430-36-8 | 1g |
$2200.0 | 2023-09-15 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci71492-10mg |
Erucin |
4430-36-8 | 98% | 10mg |
￥740.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci71492-25mg |
Erucin |
4430-36-8 | 98% | 25mg |
￥1383.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci71492-50mg |
Erucin |
4430-36-8 | 98% | 50mg |
￥2571.00 | 2022-04-26 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E1455-50MG |
Erucin |
4430-36-8 | >98.0%(GC) | 50mg |
¥445.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E1455-250MG |
Erucin |
4430-36-8 | >98.0%(GC) | 250mg |
¥990.00 | 2024-04-16 | |
| eNovation Chemicals LLC | Y1265067-10mg |
ERUCIN |
4430-36-8 | 98% | 10mg |
$200 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1265067-50mg |
ERUCIN |
4430-36-8 | 98% | 50mg |
$115 | 2024-06-06 |
Erucin Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
4430-36-8 (Erucin) Related Products
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- 144027-76-9(1-Isothiocyanato-11-(methylsulfanyl)undecane)
- 4430-41-5(1-Isothiocyanato-8-(methylsulfenyl)-octane)
- 119227-65-5(Hexane, 1-[(3-isothiocyanatopropyl)thio]-)
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